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Compound of Interest

Compound Name: Chlorothalonil-13C2

Cat. No.: B12402729

Essential Safety and Handling Guide for
Chlorothalonil-13C2

This guide provides critical safety and logistical information for the handling and disposal of
Chlorothalonil-13C2 in a laboratory setting. Adherence to these procedures is essential to
ensure the safety of researchers and to maintain a safe working environment. Chlorothalonil is
a hazardous substance that can be fatal if inhaled, causes serious eye damage, may cause an
allergic skin reaction, and is suspected of causing cancer.[1][2][3][4][5]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Chlorothalonil-13C2. The following
table summarizes the required PPE for various laboratory activities.
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General PPE Guidelines:
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Never wear leather or cloth gloves as they can absorb the chemical.[6][8]
Wear pants over boots to prevent chemicals from entering the boots.[11]
Wash reusable PPE after each use and inspect for damage before reuse.[6][11]

Contaminated clothing should be removed immediately and laundered separately from other
clothing before reuse.[12][13]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Chlorothalonil-13C2 is crucial for minimizing exposure risk.

2.1. Preparation:

Designate a Work Area: All work with Chlorothalonil-13C2 should be conducted in a
designated area, such as a chemical fume hood, with restricted access.

Gather Materials: Before starting, ensure all necessary PPE, handling equipment (e.g.,
spatulas, glassware), and waste containers are readily available.

Review Safety Data Sheet (SDS): Although a specific SDS for the 13C2 isotopologue may
not be available, review the SDS for Chlorothalonil.[2][3][4][5]

Don PPE: Put on all required PPE as outlined in the table above before entering the
designated work area.

2.2. Handling:

Weighing: If working with solid Chlorothalonil-13C2, weigh the material in a chemical fume
hood or a ventilated balance enclosure to minimize dust inhalation. Use a wet method to
reduce dust during clean-up if necessary.[12]

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

Avoid Contact: Do not touch your face, eyes, or other exposed skin with gloved hands.
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» No Eating or Drinking: Do not eat, drink, or smoke in the laboratory where Chlorothalonil-
13C2 is handled.[12]

2.3. Post-Handling:

o Decontaminate: Clean all equipment and the work surface with an appropriate solvent and
detergent.

o Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves
first, followed by goggles/face shield, and then the lab coat.

e Wash Hands: Wash hands thoroughly with soap and water after removing PPE.[13]

Disposal Plan

Proper disposal of Chlorothalonil-13C2 and associated waste is critical to prevent
environmental contamination.

» Waste Classification: All waste contaminated with Chlorothalonil-13C2, including empty
containers, used PPE, and cleaning materials, must be treated as hazardous waste.[12]

o Containerization:
o Collect all solid and liquid waste in clearly labeled, sealed, and compatible containers.

o For empty containers, triple rinse with a suitable solvent.[14] The rinsate should be
collected as hazardous waste.[14]

o Do not dispose of undiluted chemicals on-site.[10]
e Disposal:

o Arrange for the disposal of hazardous waste through your institution's environmental
health and safety office.

o Do not pour any Chlorothalonil-13C2 waste down the drain or dispose of it with regular
trash.[10]
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o Chlorothalonil is very toxic to aquatic life; prevent it from entering waterways.[1][2][10][13]

Emergency Procedures

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with
plenty of soap and water for 15-20 minutes.[13][14]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[12][14] Seek immediate medical attention.
[14]

Inhalation: Move the person to fresh air. If the person is not breathing, call for emergency
medical assistance and provide artificial respiration if trained to do so.[13][14]

Spill:

Evacuate the area.

[¢]

[¢]

Wear appropriate PPE, including respiratory protection.

o

Contain the spill using an absorbent material like sand or earth.[10]

o

Collect the spilled material and absorbent into a sealed container for hazardous waste
disposal.[10][12]

o

Clean the spill area with a detergent and water.

Workflow for Handling Chlorothalonil-13C2

Workflow for Handling Chlorothalonil-13C2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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